1-[2-(2-bromoethoxy)ethoxy]-4-fluorobenzene

• IUPAC Name: 1-[2-(2-bromoethoxy)ethoxy]-4-fluorobenzene
• InChI: InChI=1S/C10H12BrFO2/c11-5-6-13-7-8-14-10-3-1-9(12)2-4-10/h1-4H,5-8H2
• InChI Key: YCWLPYJBFBIMER-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OCCOCCBr)F
• Molecular Formula: C10H12BrFO2
• Molecular Weight: 263.10 g/mol

Description

1-[2-(2-bromoethoxy)ethoxy]-4-fluorobenzene, also known as BFEFB, is a chemical compound that has been gaining attention in the scientific community due to its potential applications in drug discovery and research. BFEFB is a fluorinated derivative of benzene, and it is synthesized through a multistep process involving various chemical reactions.

Mechanism of Action

The mechanism of action of 1-[2-(2-bromoethoxy)ethoxy]-4-fluorobenzene involves its interaction with specific biological targets, which can lead to changes in cellular signaling pathways and physiological processes. For example, 1-[2-(2-bromoethoxy)ethoxy]-4-fluorobenzene has been shown to modulate the activity of certain ion channels, which can affect the flow of ions across cell membranes and alter neuronal activity.
Biochemical and Physiological Effects:
1-[2-(2-bromoethoxy)ethoxy]-4-fluorobenzene has been shown to have various biochemical and physiological effects, including changes in cellular signaling pathways, alterations in ion channel activity, and modulation of protein-protein interactions. These effects can lead to changes in cellular function and physiological processes, which can have implications for drug discovery and research.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[2-(2-bromoethoxy)ethoxy]-4-fluorobenzene in lab experiments is its potential to interact with specific biological targets, which can provide insights into the mechanisms underlying various physiological processes. However, one limitation of using 1-[2-(2-bromoethoxy)ethoxy]-4-fluorobenzene is its potential toxicity, which can limit its use in certain experimental settings.

Future Directions

There are several future directions for research on 1-[2-(2-bromoethoxy)ethoxy]-4-fluorobenzene, including:
1. Further studies on the mechanisms underlying 1-[2-(2-bromoethoxy)ethoxy]-4-fluorobenzene's interactions with specific biological targets.
2. Development of new drugs based on 1-[2-(2-bromoethoxy)ethoxy]-4-fluorobenzene for the treatment of various diseases.
3. Investigation of the potential toxic effects of 1-[2-(2-bromoethoxy)ethoxy]-4-fluorobenzene and ways to mitigate them.
4. Exploration of the potential applications of 1-[2-(2-bromoethoxy)ethoxy]-4-fluorobenzene in other areas of research, such as materials science and nanotechnology.
In conclusion, 1-[2-(2-bromoethoxy)ethoxy]-4-fluorobenzene is a promising compound for drug discovery and research, with potential applications in the treatment of various diseases. Further research is needed to fully understand its mechanisms of action and potential toxic effects, as well as to explore its potential applications in other areas of research.

Synthesis Methods

The synthesis of 1-[2-(2-bromoethoxy)ethoxy]-4-fluorobenzene involves several steps, starting with the reaction between 4-fluorophenol and 2-bromoethanol, which produces 2-(4-fluorophenoxy)ethanol. This intermediate product is then reacted with sodium hydride and 1,2-dibromoethane to form 1-[2-(2-bromoethoxy)ethoxy]-4-fluorobenzene.

Scientific Research Applications

1-[2-(2-bromoethoxy)ethoxy]-4-fluorobenzene has potential applications in drug discovery and research due to its ability to interact with certain biological targets. Recent studies have shown that 1-[2-(2-bromoethoxy)ethoxy]-4-fluorobenzene can bind to and modulate the activity of various proteins, including G protein-coupled receptors and ion channels. This makes 1-[2-(2-bromoethoxy)ethoxy]-4-fluorobenzene a promising candidate for the development of new drugs for the treatment of various diseases, including cancer and neurological disorders.